Cas no 1603559-37-0 (methyl 6-(but-3-yn-2-yl)aminopyrazine-2-carboxylate)

Methyl 6-(but-3-yn-2-yl)aminopyrazine-2-carboxylate is a pyrazine-based derivative featuring a terminal alkyne and ester functional group, making it a versatile intermediate in organic synthesis and medicinal chemistry. The compound’s structure allows for further functionalization via click chemistry or amidation reactions, enhancing its utility in drug discovery and material science. Its pyrazine core contributes to potential biological activity, while the but-3-yn-2-ylamino substituent offers a reactive handle for conjugation. The methyl ester group provides stability while remaining amenable to hydrolysis or transesterification. This compound is particularly valuable in the development of heterocyclic scaffolds for pharmaceutical applications, where modular synthesis and structural diversity are critical.
methyl 6-(but-3-yn-2-yl)aminopyrazine-2-carboxylate structure
1603559-37-0 structure
Product Name:methyl 6-(but-3-yn-2-yl)aminopyrazine-2-carboxylate
CAS No:1603559-37-0
MF:C10H11N3O2
MW:205.213241815567
CID:5744061
PubChem ID:114417622
Update Time:2025-10-10

methyl 6-(but-3-yn-2-yl)aminopyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-1449291
    • 1603559-37-0
    • Methyl 6-[(but-3-yn-2-yl)amino]pyrazine-2-carboxylate
    • Methyl6-[(but-3-yn-2-yl)amino]pyrazine-2-carboxylate
    • 2-Pyrazinecarboxylic acid, 6-[(1-methyl-2-propyn-1-yl)amino]-, methyl ester
    • methyl 6-(but-3-yn-2-yl)aminopyrazine-2-carboxylate
    • Inchi: 1S/C10H11N3O2/c1-4-7(2)12-9-6-11-5-8(13-9)10(14)15-3/h1,5-7H,2-3H3,(H,12,13)
    • InChI Key: GLMOKASBQJBGFG-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CN=CC(=N1)NC(C#C)C)=O

Computed Properties

  • Exact Mass: 205.085126602g/mol
  • Monoisotopic Mass: 205.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 64.1Ų

Experimental Properties

  • Density: 1.229±0.06 g/cm3(Predicted)
  • Boiling Point: 364.7±42.0 °C(Predicted)
  • pka: 0.80±0.10(Predicted)

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Additional information on methyl 6-(but-3-yn-2-yl)aminopyrazine-2-carboxylate

Methyl 6-(but-3-yn-2-yl)aminopyrazine-2-carboxylate: A Comprehensive Overview

The compound methyl 6-(but-3-yn-2-yl)aminopyrazine-2-carboxylate (CAS No. 1603559-37-0) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural properties and potential biological activities. Recent studies have highlighted its role in various biochemical pathways, making it a subject of interest for researchers and industry professionals alike.

The chemical structure of methyl 6-(but-3-yn-2-yl)aminopyrazine-2-carboxylate is characterized by a pyrazine ring system, which is a six-membered aromatic ring containing two nitrogen atoms. The substituents on the pyrazine ring include a methyl ester group at the 2-position and a butynylamino group at the 6-position. This combination of functional groups imparts unique electronic and steric properties to the molecule, making it suitable for a wide range of applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 6-(but-3-yn-2-yl)aminopyrazine-2-carboxylate. Researchers have employed various methodologies, including nucleophilic aromatic substitution and coupling reactions, to construct this compound. These methods not only enhance the yield but also ensure high purity, which is critical for its use in sensitive applications such as drug development.

In terms of biological activity, methyl 6-(but-3-yn-2-yl)aminopyrazine-2-carboxylate has shown promising results in preclinical studies. It has demonstrated potential as an inhibitor of certain enzymes involved in metabolic pathways, which could lead to novel therapeutic interventions. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for anticancer drug development.

The application of methyl 6-(but-3-yin -2-ylin amino pyrazine -2-carboxylic acid methyl ester extends beyond pharmaceuticals. In agrochemicals, it has been explored as a potential herbicide or fungicide due to its ability to interfere with key biochemical processes in plants and pathogens. Furthermore, its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices.

From an environmental perspective, the synthesis and application of methyl 6-(but -3-yin -2-ylin amino pyrazine -2-carboxylic acid methyl ester are being evaluated for their sustainability. Researchers are focusing on developing greener synthesis routes that minimize waste and reduce environmental impact. These efforts align with the growing demand for eco-friendly chemical processes in the industry.

In conclusion, methyl 6-(but -3-yin -2-ylin amino pyrazine -2-carboxylic acid methyl ester (CAS No. 1603559 -37 -0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and biological studies, positions it as a valuable tool in both research and industrial settings. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various fields.

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